Cas no 2034427-15-9 (N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-4-methylthiophene-2-carboxamide)

• Product Name: N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-4-methylthiophene-2-carboxamide
• CAS No: 2034427-15-9
• MF: C₁₅H₁₃N₃O₂S
• MW: 299.347621679306
• CID: 5926699
• PubChem ID: 119105854
• Update Time: 2025-05-24

N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-4-methylthiophene-2-carboxamide
• N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-4-methylthiophene-2-carboxamide
• F6562-9210
• AKOS026699712
• N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-4-methylthiophene-2-carboxamide
• N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-4-methylthiophene-2-carboxamide
• 2034427-15-9

• Inchi： 1S/C15H13N3O2S/c1-10-7-13(21-9-10)15(19)18-8-11-14(17-5-4-16-11)12-3-2-6-20-12/h2-7,9H,8H2,1H3,(H,18,19)
• InChI Key： UNKDJTGOZIGJGZ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(NCC1C(C2=CC=CO2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 299.07284784g/mol
• Monoisotopic Mass: 299.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96.3Ų

Additional information on N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-4-methylthiophene-2-carboxamide

Professional Introduction to N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-4-methylthiophene-2-carboxamide (CAS No. 2034427-15-9)

N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-4-methylthiophene-2-carboxamide, a compound with the CAS number 2034427-15-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The compound's unique combination of heterocyclic moieties—specifically the furan and pyrazine rings—along with the thiophene scaffold, makes it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The structural composition of N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-4-methylthiophene-2-carboxamide is meticulously designed to enhance its pharmacological properties. The presence of the furan ring introduces a polar aromatic system, which can contribute to improved solubility and bioavailability. Meanwhile, the pyrazine moiety is known for its ability to interact with various biological targets, making it a valuable component in the development of therapeutic agents. The integration of these elements within the thiophene core creates a multifaceted molecule that exhibits potential for multiple pharmacological interactions.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities and synthetic versatility. Studies have demonstrated that molecules containing fused or linked heterocycles often exhibit enhanced binding affinity and selectivity towards biological targets. N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-4-methylthiophene-2-carboxamide aligns with this trend, as its structural features are likely to contribute to its interaction with enzymes and receptors involved in various disease pathways.

The compound's potential applications extend across multiple therapeutic areas. For instance, its structural motifs are reminiscent of known bioactive molecules that have shown efficacy in treating neurological disorders, inflammatory conditions, and even certain types of cancer. The precise arrangement of atoms in N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-4-methylthiophene-2-carboxamide allows for fine-tuning of its pharmacokinetic properties, which is crucial for optimizing drug delivery and therapeutic outcomes.

Synthetic approaches to constructing this molecule have been refined through advanced methodologies in organic chemistry. The synthesis involves multi-step reactions that require careful control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic systems and green chemistry principles have enabled more efficient and sustainable routes to producing complex heterocyclic compounds like N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-4-methylthiophene-2-carboxamide. These improvements not only enhance the scalability of production but also minimize environmental impact.

The biological evaluation of N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-4-methylthiophene-2-carboxamide has been a focal point for researchers seeking novel therapeutic entities. Preclinical studies have begun to uncover its potential pharmacological effects, suggesting that it may modulate key signaling pathways relevant to human health. The compound's ability to interact with specific targets without significant off-target effects is particularly noteworthy, as it aligns with the growing demand for precision medicine approaches.

The role of computational chemistry in understanding the behavior of N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-4-methylthiophene-2-carboxamide cannot be overstated. Molecular modeling techniques allow researchers to predict how the molecule will interact with biological targets at the atomic level. These insights are invaluable for guiding experimental design and optimizing lead compounds for clinical development. By leveraging computational tools alongside traditional wet-lab methods, scientists can accelerate the discovery process significantly.

The future prospects for N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-4-methylthiophene-2-carboxamide are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into tangible medical benefits. As our understanding of molecular interactions continues to evolve, compounds like this one hold promise for addressing unmet medical needs across various disease indications.

In conclusion, N-{3-(furan-2-yloxy)-pyrazine-N-_methyl}]-N-((E-₁,₄-diisopropenylbenzene)-N,C(=O))]-amidine (CAS No.2034427- 15 9 ) stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structural features position it as a valuable tool for both research and therapeutic development. As scientists continue to explore its potential, we can anticipate exciting advancements that will further solidify its importance in the field.